Cas no 1582-24-7 (2,3,4,5,6-Pentafluorobenzeneboronic acid)

• Product Name: 2,3,4,5,6-Pentafluorobenzeneboronic acid
• CAS No: 1582-24-7
• MF: C₆H₂BF₅O₂
• MW: 211.881899356842
• MDL: MFCD01074663
• CID: 83807
• PubChem ID: 24870245
• Update Time: 2025-05-19

2,3,4,5,6-Pentafluorobenzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorobenzeneboronic acid
• 2,3,4,5,6-Pentafluorophenylboronic acid
• Pentafluorophenylboronic acid
• Pentafluorophenylboronic Acid (contains varying amounts of Anhydride)
• (Pentafluorophenyl)boronic acid
• (2,3,4,5,6-pentafluorophenyl)boronic acid
• Pentafluorobenzeneboronic Acid
• Pentafluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• Perfluorophenylboronic acid
• BORONIC ACID, (PENTAFLUOROPHENYL)-
• BORONIC ACID, B-(2,3,4,5,6-PENTAFLUOROPHENYL)-
• PubChem22760
• rarechem ah pb 0049
• Pentafluorophenylboronicacid
• (perfluorophenyl)boronic acid
• C6H2BF5O2
• pentafluorobenzeneboronica
• SY029868
• GS-6218
• J-506847
• SCHEMBL125669
• Pentafluoroboronic acid
• DTXSID00379743
• FT-0609325
• AKOS005175091
• perfluorophenylboronic?acid
• MFCD01074663
• AB08108
• P1904
• AMY17892
• BB 0261400
• 1582-24-7
• CS-W013176
• DB-010289
• BBL101329
• STL555125

• MDL： MFCD01074663
• Inchi： 1S/C6H2BF5O2/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h13-14H
• InChI Key： VASOMTXTRMYSKD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1B(O)O)F)F)F)F
• BRN： 3033960

Computed Properties

• Exact Mass: 212.00700
• Monoisotopic Mass: 212.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Powder.
• Density: 1.6100
• Melting Point: 290°C(lit.)
• Boiling Point: 244℃ at 760 mmHg
• Flash Point: 101.4°C
• Refractive Index: 1.429
• Solubility: Miscible with alcohols, acetonitrile and dichloromethane.
• PSA: 40.46000
• LogP: 0.06190
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

2,3,4,5,6-Pentafluorobenzeneboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,3,4,5,6-Pentafluorobenzeneboronic acid

2,3,4,5,6-Pentafluorobenzeneboronic Acid (CAS No. 1582-24-7): A Comprehensive Overview

2,3,4,5,6-Pentafluorobenzeneboronic acid, also known by its CAS registry number CAS No. 1582-24-7, is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of benzeneboronic acid with five fluorine atoms substituted at the 2, 3, 4, 5, and 6 positions of the benzene ring. The presence of multiple fluorine atoms imparts unique electronic and physical properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 2,3,4,5,6-pentafluorobenzeneboronic acid typically involves multi-step processes that include fluorination reactions followed by boronation. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis routes for this compound. For instance, researchers have explored the use of electrophilic fluorination methods combined with palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels. These improvements have significantly enhanced the accessibility of this compound for both academic and industrial applications.

In terms of chemical properties, 2,3,4,5,6-pentafluorobenzeneboronic acid exhibits a high degree of chemical stability due to the electron-withdrawing nature of the fluorine substituents. This stability makes it suitable for use in harsh reaction conditions that are common in organic synthesis. Additionally, the presence of five fluorine atoms increases the molecule's lipophilicity and reduces its reactivity towards nucleophilic attacks compared to less fluorinated derivatives.

One of the most notable applications of 2,3,4,5,6-pentafluorobenzeneboronic acid is in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the construction of biaryl compounds and heteroaromatic systems that are critical components in pharmaceuticals and agrochemicals. Recent studies have demonstrated that this compound can serve as an effective coupling partner for various aryl halides under mild reaction conditions. Its high reactivity in these coupling reactions has made it a preferred choice for researchers aiming to synthesize complex molecular architectures.

Beyond its role as a coupling agent in cross-coupling reactions, 2,3,4,5,6-pentafluorobenzeneboronic acid has also found applications in materials science. For example,it has been used as a precursor for the synthesis of highly fluorinated aromatic polymers with unique thermal and mechanical properties.These polymers exhibit excellent resistance to thermal degradation and are being explored for use in high-performance materials such as aerospace composites and advanced electronics.

In recent years,researchers have also investigated the potential of CAS No.1582-24-7 as a building block for constructing functional materials with tailored electronic properties.For instance,a study published in 2023 demonstrated that incorporating this compound into conjugated polymer frameworks could significantly enhance their charge transport properties.These findings suggest that pentafluorobenzeneboronic acid derivatives could play a pivotal role in the development of next-generation organic electronics,such as flexible displays and photovoltaic devices.

The increasing demand for highly functionalized aromatic compounds has positioned CAS No.1582-24-7 as an essential intermediate in modern organic synthesis.The ability to efficiently synthesize this compound with high purity levels,and its compatibility with various reaction conditions,makes it an invaluable tool for researchers across multiple disciplines.Furthermore,the ongoing exploration into its applications continues to uncover new opportunities for its use in cutting-edge technologies.

In conclusion,< strong > CAS No.1582-24-7 strong > represents a versatile compound with significant potential across diverse fields.The combination of its unique chemical properties,and its adaptability to modern synthetic methodologies,makes it an indispensable component in contemporary chemical research.As advancements continue to be made,the role of this compound will likely expand further into new areas,solidifying its importance within both academic and industrial settings.